1-(Dipropylamino)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(dipropylamino)-3-naphthalen-2-yloxypropan-2-ol;hydrochloride
• InChI: InChI=1S/C19H27NO2.ClH/c1-3-11-20(12-4-2)14-18(21)15-22-19-10-9-16-7-5-6-8-17(16)13-19;/h5-10,13,18,21H,3-4,11-12,14-15H2,1-2H3;1H
• InChI Key: FIZIFGZQIVLZNR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CC(COC1=CC2=CC=CC=C2C=C1)O.Cl
• Molecular Formula: C19H28ClNO2
• Molecular Weight: 337.9 g/mol

Description

1-(Dipropylamino)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride, also known as DPNP, is a chemical compound that has gained attention in the scientific community due to its potential application in various fields. DPNP is a β-adrenergic receptor antagonist that has been found to have significant effects on the cardiovascular system, making it a promising candidate for further research.

Scientific Research Applications

Anticancer Drug Potential

1-(Dipropylamino)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride has been explored for its potential as an anticancer drug. A study by Nishizaki et al. (2014) synthesized a naftopidil analogue, showcasing its effectiveness in inducing cell death across a variety of human cancer cell lines, including those from malignant pleural mesothelioma, lung, hepatoma, gastric, colorectal, bladder, prostate, and renal cancers. The compound was observed to initiate both necrosis (necroptosis) and apoptosis, with the mechanism of action varying across different cancer types. Moreover, the study highlighted its efficacy in suppressing tumor growth in mice models, suggesting a promising avenue for cancer therapy (Nishizaki et al., 2014).

Metabolic Studies

Research on the metabolism of related compounds, such as 2,6-diisopropylnaphthalene, has been conducted to understand their biotransformation processes. Studies have identified multiple metabolites resulting from the oxidation of the isopropyl chain, indicating the body's ability to metabolize such compounds. This research provides insight into how similar structures may be processed within biological systems, which is critical for developing drugs with favorable pharmacokinetic profiles (Kojima et al., 1982).

Structural Analysis and Catalysis

Further studies have delved into the structural characteristics and catalytic applications of compounds with similar frameworks. For instance, Ozeryanskii et al. (2008) analyzed the structural consequences of protonation on naphthalene proton sponges, providing insights into their basicity, proton accepting properties, and intramolecular hydrogen bonding. Such research aids in understanding the fundamental chemical properties that could be harnessed for various applications, including catalysis and material science (Ozeryanskii et al., 2008).